Cas no 1857135-38-6 (N-[2-Methyl-3-(phenylmethoxy)propyl]-2-propenamide)

• Product Name: N-[2-Methyl-3-(phenylmethoxy)propyl]-2-propenamide
• CAS No: 1857135-38-6
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5406297
• Update Time: 2025-06-08

N-[2-Methyl-3-(phenylmethoxy)propyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Methyl-3-(phenylmethoxy)propyl]-2-propenamide

• Inchi： 1S/C14H19NO2/c1-3-14(16)15-9-12(2)10-17-11-13-7-5-4-6-8-13/h3-8,12H,1,9-11H2,2H3,(H,15,16)
• InChI Key： IZLWGRTZNAGXCW-UHFFFAOYSA-N
• SMILES： C(NCC(C)COCC1=CC=CC=C1)(=O)C=C

Experimental Properties

• Density: 1.018±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 400.8±37.0 °C(Predicted)
• pka: 14.69±0.46(Predicted)

Additional information on N-[2-Methyl-3-(phenylmethoxy)propyl]-2-propenamide

Comprehensive Overview of N-[2-Methyl-3-(phenylmethoxy)propyl]-2-propenamide (CAS No. 1857135-38-6)

N-[2-Methyl-3-(phenylmethoxy)propyl]-2-propenamide (CAS No. 1857135-38-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a propenamide backbone with a phenylmethoxy substituent. Its CAS number 1857135-38-6 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking in global chemical inventories.

The growing interest in N-[2-Methyl-3-(phenylmethoxy)propyl]-2-propenamide is driven by its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structure-activity relationship (SAR), which may influence its efficacy in modulating biological targets. The compound's phenylmethoxy group is a focal point for studies exploring enhanced bioavailability and metabolic stability, key factors in modern small-molecule therapeutics.

In the context of current trends, CAS 1857135-38-6 aligns with the demand for innovative chemical entities in oncology and neurology research. Its propenamide moiety is structurally analogous to motifs found in FDA-approved kinase inhibitors, sparking investigations into its utility for targeted therapies. Additionally, the compound's lipophilic properties make it a candidate for blood-brain barrier penetration, a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, N-[2-Methyl-3-(phenylmethoxy)propyl]-2-propenamide exemplifies advancements in green chemistry methodologies. Recent publications highlight optimized routes for its preparation using catalytic asymmetric synthesis, reducing waste and improving yields—a response to the pharmaceutical industry's push for sustainable manufacturing. This aligns with frequent search queries like "eco-friendly synthesis of bioactive amides" and "CAS 1857135-38-6 production scale-up."

The compound's spectroscopic characterization (NMR, HPLC-MS) is well-documented, addressing another common user question: "How to verify purity of 1857135-38-6?" Such data is vital for quality control in preclinical development. Furthermore, computational studies modeling its molecular interactions with proteins like EGFR or BTK reflect the integration of AI-driven drug design—a dominant theme in contemporary literature.

Regulatory-wise, CAS 1857135-38-6 is not classified under restricted categories, facilitating its use in global research. However, proper material safety data sheets (MSDS) must be consulted—a frequently searched requirement among laboratory personnel. The compound's stability under various pH conditions (pH-dependent degradation studies) also makes it a subject of formulation science inquiries.

In conclusion, N-[2-Methyl-3-(phenylmethoxy)propyl]-2-propenamide represents a versatile scaffold bridging medicinal chemistry and process optimization. Its CAS registry 1857135-38-6 ensures unambiguous identification across disciplines, while ongoing research continues to uncover its potential in addressing unmet medical needs through rational molecular design.